2-[[1-[2-(Triazol-1-yl)ethyl]piperidin-3-yl]methoxy]pyrimidine

• IUPAC Name: 2-[[1-[2-(triazol-1-yl)ethyl]piperidin-3-yl]methoxy]pyrimidine
• InChI: InChI=1S/C14H20N6O/c1-3-13(12-21-14-15-4-2-5-16-14)11-19(7-1)9-10-20-8-6-17-18-20/h2,4-6,8,13H,1,3,7,9-12H2
• InChI Key: URYAYWWKYCLLTF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCN2C=CN=N2)COC3=NC=CC=N3
• Molecular Formula: C14H20N6O
• Molecular Weight: 288.35 g/mol

Description

Pyrimidine is a six-membered heterocyclic organic compound containing two nitrogen atoms at 1st and 3rd positions. It is an integral part of DNA and RNA and imparts diverse pharmacological properties. The 1,2,3-triazole moiety has been extensively studied as a promising drug candidate with antimicrobial, anticancer, antiprotozoal, antitubercular, and anti-HIV potential.

Synthesis Analysis

The synthesis of compounds containing a 1,2,3-triazole ring often involves the use of a Copper (I)-catalyzed variant of Huisgen thermal azide-alkyne cycloaddition, yielding 1,4-disubstituted 1,2,3-triazoles. This so-called “click” reaction has numerous advantages over Huisgen thermal cycloaddition such as high selectivity, better yield, and accelerated rate of the reaction.

Molecular Structure Analysis

The molecular structure of compounds containing a pyrimidine or 1,2,3-triazole ring can be quite diverse. Pyrimidine is a six-membered ring with two nitrogen atoms, while 1,2,3-triazole is a five-membered ring with three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving compounds with a pyrimidine or 1,2,3-triazole ring can be quite diverse and depend on the specific substituents attached to the rings. For example, compounds with a 1,2,3-triazole ring can undergo reactions such as N-alkylation, N-arylation, and S_NAr reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds containing a pyrimidine or 1,2,3-triazole ring can vary widely. For example, imidazole, a related compound to 1,2,3-triazole, is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of compounds containing a pyrimidine or 1,2,3-triazole ring can vary widely depending on the specific compound and its biological target. For example, some compounds with a 1,2,3-triazole ring have been found to exhibit antimicrobial activity and have been docked into the active sites of E. coli topoisomerase II DNA gyrase.

Safety and Hazards

The safety and hazards associated with compounds containing a pyrimidine or 1,2,3-triazole ring can vary widely depending on the specific compound. For example, some compounds with a 1,2,3-triazole ring can cause eye irritation and skin sensitization.

Future Directions

The future directions for research on compounds containing a pyrimidine or 1,2,3-triazole ring are likely to involve further exploration of their therapeutic potential. For example, the 1,2,3-triazole moiety has been extensively studied as a promising drug candidate with a broad range of potential applications.